4-thiophen-2-yl-N-(2,4,6-trimethylphenyl)oxane-4-carboxamide

• IUPAC Name: 4-thiophen-2-yl-N-(2,4,6-trimethylphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C19H23NO2S/c1-13-11-14(2)17(15(3)12-13)20-18(21)19(6-8-22-9-7-19)16-5-4-10-23-16/h4-5,10-12H,6-9H2,1-3H3,(H,20,21)
• InChI Key: URUMWXSPQUTDNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2(CCOCC2)C3=CC=CS3)C
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives, such as TTMOC, often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of TTMOC includes a thiophene ring, which is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. It also contains a carboxamide group attached to an oxane ring, and a trimethylphenyl group.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of thiophene derivatives involves various chemical reactions, yielding compounds with potential antinociceptive and antimicrobial activities. For instance, N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides were synthesized and demonstrated antinociceptive activity, highlighting the versatility of thiophene compounds in medicinal chemistry (Shipilovskikh et al., 2020).
• Similarly, thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis, leading to the formation of various derivatives with potential pharmaceutical applications (Mohareb et al., 2004).
• Research on thiophene derivatives also includes the synthesis, characterization, and docking studies of compounds like 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, offering insights into their antimicrobial evaluation and potential therapeutic applications (Talupur et al., 2021).

Applications in Material Science and Chemistry

• The incorporation of thiophene units into various molecular frameworks has led to the development of new materials and chemical entities with enhanced properties. For example, donor-acceptor substituted thiophene dyes have been explored for their nonlinear optical limiting, which is crucial for optoelectronic devices and protecting optical sensors (Anandan et al., 2018).
• Another study focused on the synthesis of thiophene, thiazolyl-thiophene, and thienopyridine derivatives, examining their anticancer activity. This research highlights the potential of thiophene-based compounds in developing new anticancer therapies (Atta & Abdel‐Latif, 2021).